Cas no 2171598-62-0 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid
• CAS No: 2171598-62-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6421875
• PubChem ID: 165566988
• Update Time: 2025-05-20

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid
• EN300-1524306
• 2171598-62-0
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]methyl}-2-methylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-18(3)15-24(25(31)29-17-28(4,6-2)26(32)33)30-27(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,5-6,15-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DQANYEOKDHFAFR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)CC)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic Acid (CAS No. 2171598-62-0)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid (CAS No. 2171598-62-0) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine-L-Norvaline, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and protein engineering. The unique structure of this compound makes it a valuable tool in the development of novel therapeutic agents and the study of protein-protein interactions.

The Fmoc protecting group is particularly important in solid-phase peptide synthesis (SPPS), where it is used to temporarily block the amino group of an amino acid, preventing unwanted side reactions during the synthesis process. Once the desired peptide chain is formed, the Fmoc group can be selectively removed, allowing for further functionalization or conjugation with other molecules. This property makes 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid a versatile intermediate in the synthesis of complex peptides and proteins.

Recent research has highlighted the potential applications of this compound in various areas of biotechnology and pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-L-Leucine-L-Norvaline can be used to enhance the stability and bioavailability of therapeutic peptides. By incorporating this compound into peptide sequences, researchers were able to improve the pharmacokinetic properties of the resulting peptides, making them more suitable for clinical applications.

In addition to its role in peptide synthesis, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid has also been explored for its potential in protein engineering. A study published in Protein Science reported that this compound can be used to create site-specific modifications on proteins, enabling the development of novel protein-based therapeutics. The ability to introduce specific functional groups at precise locations within a protein structure opens up new possibilities for designing drugs with improved efficacy and reduced side effects.

The chemical structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid consists of a central butanoic acid core with an amino-functionalized side chain. The Fmoc group is attached to one end of this side chain, while the other end contains an amide linkage to a 4-methylhexanoyl moiety. This intricate arrangement provides multiple points for functionalization and conjugation, making it an ideal candidate for use in combinatorial chemistry and high-throughput screening assays.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid typically involves several steps, including the protection of amino groups, coupling reactions, and deprotection. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have been employed to optimize these processes, leading to higher yields and purer products. The resulting compound can then be characterized using various analytical methods, including mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC).

In terms of safety and handling, it is important to note that while 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid is not classified as a hazardous material, it should still be handled with care in a well-ventilated environment. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to prevent skin contact and inhalation.

The future prospects for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidomethyl}-2-methylbutanoic acid are promising. Ongoing research continues to explore its potential applications in drug discovery, protein engineering, and materials science. As new synthetic methods and analytical techniques are developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.